Cas no 1002-82-0 (sodium heptadecanoate)

• Product Name: sodium heptadecanoate
• CAS No: 1002-82-0
• MF: C₁₇H₃₃NaO₂
• MW: 292.432496786118
• CID: 1125508
• PubChem ID: 158481118
• Update Time: 2025-04-20

sodium heptadecanoate Chemical and Physical Properties

Names and Identifiers

• sodium heptadecanoate
• SCHEMBL6698182
• sodium;heptadecanoate
• OVYNXDWUWZJFBZ-UHFFFAOYSA-M
• DTXSID50905258
• 1002-82-0
• EINECS 213-692-6
• DTXCID801334365

• Inchi： 1S/C17H34O2.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19;/h2-16H2,1H3,(H,18,19);/q;+1/p-1
• InChI Key： OVYNXDWUWZJFBZ-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(CCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 292.23799
• Monoisotopic Mass: 293.24564961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 40.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids